Au-catalyzed cascade addition/cyclization/H-transfer reactions of 3-(1-alkynyl)chromones to construct 4H-Furo[3,2-c]pyrans scaffold†

RSC Advances Pub Date: 2012-10-15 DOI: 10.1039/C2RA22268J

Abstract

Using Au catalyst and ethyl Hantzsch ester as a hydrogen source, 3-(1-alkynyl)chromones were directly transformed to 4H-benzofuro[3,2-c]pyrans in good to excellent yields through a cascade process by addition, cyclization and hydrogen transfer under mild conditions.

Graphical abstract: Au-catalyzed cascade addition/cyclization/H-transfer reactions of 3-(1-alkynyl)chromones to construct 4H-Furo[3,2-c]pyrans scaffold
Au-catalyzed cascade addition/cyclization/H-transfer reactions of 3-(1-alkynyl)chromones to construct 4H-Furo[3,2-c]pyrans scaffold†
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